Cas no 64497-21-8 (Benzenamine,4-[(4-aminophenyl)methyl]-2-methyl-)

• Product Name: Benzenamine,4-[(4-aminophenyl)methyl]-2-methyl-
• CAS No: 64497-21-8
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 504190
• PubChem ID: 3017526
• Update Time: 2025-06-18

Benzenamine,4-[(4-aminophenyl)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(4-aminophenyl)methyl]-2-methyl-
• 4-[(4-aminophenyl)methyl]-2-methylaniline
• 4-[(4-aminophenyl)methyl]-o-toluidine
• 4-((4-Aminophenyl)methyl)-o-toluidine
• 4-(4-aminobenzyl)-2-methylaniline
• NS00053669
• 4-(4-aminobenzyl)-2-methylphenylamine
• 4-[(4-aminophenyl)methyl]-2-methyl-aniline
• EINECS 264-922-7
• DTXSID10983057
• 4,4'-diamino-3-methyldiphenylmethane
• A2HEF2K4ZB
• Benzenamine, 4-[(4-aminophenyl)methyl]-2-methyl
• A840678
• SCHEMBL9309437
• 4-[(4-Aminophenyl)methyl]-2-methylbenzenamine
• 64497-21-8

• Inchi： 1S/C14H16N2/c1-10-8-12(4-7-14(10)16)9-11-2-5-13(15)6-3-11/h2-8H,9,15-16H2,1H3
• InChI Key： AFEORBFSJSJGDW-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1C)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 212.13148
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04